3-{3-[(4-fluoro-2-methylphenyl)amino]-3-oxopropyl}-N-(2-methoxyethyl)piperidine-1-carboxamide

• IUPAC Name: 3-[3-(4-fluoro-2-methylanilino)-3-oxopropyl]-N-(2-methoxyethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H28FN3O3/c1-14-12-16(20)6-7-17(14)22-18(24)8-5-15-4-3-10-23(13-15)19(25)21-9-11-26-2/h6-7,12,15H,3-5,8-11,13H2,1-2H3,(H,21,25)(H,22,24)
• InChI Key: DPBXMUBKPKYOSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CCC2CCCN(C2)C(=O)NCCOC
• Molecular Formula: C19H28FN3O3
• Molecular Weight: 365.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a carboxamide group, and a fluoro-substituted phenyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the fluoro-substituted phenyl group, and the formation of the carboxamide group. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, the fluoro-substituted phenyl group, and the carboxamide group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxamide group might be susceptible to hydrolysis, while the fluoro-substituted phenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Based on its structure, it could potentially interact with a variety of biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity.